Cas no 1142945-07-0 (TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine)

TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine Chemical and Physical Properties
Names and Identifiers
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- TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine
- 4-(8-Quinolinyl)-N,N-bis[4-(8-quinolinyl)phenyl]benzenamine
- SCHEMBL15283932
- 1142945-07-0
- Tris(4-(quinolin-8-yl)phenyl)amine
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- Inchi: 1S/C45H30N4/c1-7-34-10-4-28-46-43(34)40(13-1)31-16-22-37(23-17-31)49(38-24-18-32(19-25-38)41-14-2-8-35-11-5-29-47-44(35)41)39-26-20-33(21-27-39)42-15-3-9-36-12-6-30-48-45(36)42/h1-30H
- InChI Key: JIPXYKHMDJAJNU-UHFFFAOYSA-N
- SMILES: C1(N(C2=CC=C(C3=C4C(=CC=C3)C=CC=N4)C=C2)C2=CC=C(C3=C4C(=CC=C3)C=CC=N4)C=C2)=CC=C(C2=C3C(=CC=C2)C=CC=N3)C=C1
Computed Properties
- Exact Mass: 626.24704697g/mol
- Monoisotopic Mass: 626.24704697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 49
- Rotatable Bond Count: 6
- Complexity: 895
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.8
- Topological Polar Surface Area: 41.9Ų
Experimental Properties
- Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.3E-7 g/L) (25 ºC),
TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2078124-1g |
Tris(4-(quinolin-8-yl)phenyl)amine |
1142945-07-0 | 98% | 1g |
¥8663.00 | 2024-08-09 | |
A2B Chem LLC | AE24618-1g |
TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine |
1142945-07-0 | Sublimed,>99%(HPLC) | 1g |
$2464.00 | 2024-04-20 |
TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine Related Literature
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Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
Additional information on TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine
Exploring TQTPA (Tris(4-(quinolin-8-yl)phenyl)amine, CAS No. 1142945-07-0): A Versatile Compound for Advanced Materials
In the realm of advanced organic materials, TQTPA (Tris(4-(quinolin-8-yl)phenyl)amine, CAS No. 1142945-07-0) has emerged as a compound of significant interest due to its unique structural and electronic properties. This triarylamine derivative is characterized by its star-shaped molecular architecture, which combines a central amine core with three quinoline-phenyl arms. Such a design not only enhances its thermal stability but also imparts remarkable charge-transport capabilities, making it a promising candidate for applications in organic electronics and optoelectronic devices.
The synthesis of TQTPA involves a multi-step process that ensures high purity and yield, critical for its performance in sensitive applications. Researchers have focused on optimizing its photophysical properties, such as absorption and emission spectra, to tailor its use in light-emitting diodes (OLEDs) and photovoltaic cells. Its high hole mobility and low ionization potential further underscore its suitability as a hole-transport material (HTM) in next-generation displays and energy-harvesting technologies.
Recent advancements in organic semiconductors have sparked a surge in demand for compounds like TQTPA. Users searching for "high-efficiency HTM materials" or "quinoline-based optoelectronic compounds" often encounter this molecule in cutting-edge research. Its compatibility with solution-processing techniques also aligns with the industry's shift toward low-cost, large-area fabrication methods, addressing key challenges in flexible electronics.
Beyond electronics, TQTPA has shown potential in sensor technologies, where its fluorescence quenching behavior enables selective detection of analytes. This versatility has led to inquiries about its "chemical sensing applications" and "molecular design principles," reflecting broader interest in multifunctional materials. Environmental stability and low toxicity further enhance its appeal for sustainable innovations.
In summary, TQTPA (CAS No. 1142945-07-0) exemplifies the convergence of molecular engineering and applied materials science. As research continues to unlock its full potential, this compound is poised to play a pivotal role in shaping the future of smart materials and green technologies.
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